N~2~-(2-methoxyphenyl)-N~1~-[2-(4-methoxyphenyl)ethyl]-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide
Overview
Description
Synthesis Analysis
The synthesis of sulfonamide compounds often involves the formation of sulfonyl derivatives followed by coupling with amines or amides. Ethyl glyoxylate N-tosylhydrazone has been identified as an excellent sulfonyl anion surrogate in base-catalyzed conjugate addition reactions, providing a straightforward method for synthesizing functionalized sulfones, which could be a step in the synthesis of our target compound (Fernández et al., 2014).
Molecular Structure Analysis
The structure of sulfonamide compounds is critical for their biological activity. A study on antitumor sulfonamides, including compounds with methoxyphenyl and sulfonamide groups, highlighted the importance of the pharmacophore structure for activity. These structural studies can provide insights into the essential features necessary for biological activity, which could be relevant to the analysis of our target compound (Owa et al., 2002).
Scientific Research Applications
Electrochemical Synthesis and Modification
Electrochemical Approaches in Synthesis : A study by Golub and Becker (2015) explored the effect of N-acyl and N-sulfonyl groups on the anodic methoxylation of piperidine derivatives, indicating the potential of such groups in electrochemical synthesis modifications. This research could provide insights into the electrochemical behavior of similar compounds, including the one , under various conditions (Golub & Becker, 2015).
Synthesis and Characterization of Complex Molecules
Complex Molecule Formation : Andersen, Ghattas, and Lawesson (1983) conducted studies on amino acids and peptides, demonstrating the synthesis of 1,2,4-triazines from thioacylated amino-acid esters. Such methodologies could be applicable in synthesizing complex molecules including those with N-sulfonyl glycinamide structures (Andersen, Ghattas, & Lawesson, 1983).
Antitumor Activity and Gene Expression Studies
Antitumor Sulfonamides : Research by Owa et al. (2002) on antitumor sulfonamides, including compounds with similar structural features, highlighted the potential of these compounds in cancer treatment through cell cycle inhibition. This study also utilized gene expression analysis to understand the pharmacophore structure and drug-sensitive cellular pathways, offering a pathway to explore the antitumor applications of related compounds (Owa et al., 2002).
Synthetic Methodologies and Chemical Properties
Synthetic Methodologies : Kommidi, Balasubramaniam, and Aidhen (2010) developed new synthetic equivalents based on Weinreb Amide functionality for the synthesis of 4-aryl-1,2,3,4-tetrahydroisoquinoline frameworks. Their approach involving N-sulfonyl glycinamide derivatives could provide valuable insights into the synthesis of related complex structures (Kommidi, Balasubramaniam, & Aidhen, 2010).
properties
IUPAC Name |
2-(2-methoxy-N-(4-methoxyphenyl)sulfonylanilino)-N-[2-(4-methoxyphenyl)ethyl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N2O6S/c1-31-20-10-8-19(9-11-20)16-17-26-25(28)18-27(23-6-4-5-7-24(23)33-3)34(29,30)22-14-12-21(32-2)13-15-22/h4-15H,16-18H2,1-3H3,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NJFJREMLGBGHEK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)CN(C2=CC=CC=C2OC)S(=O)(=O)C3=CC=C(C=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N~2~-(2-methoxyphenyl)-N-[2-(4-methoxyphenyl)ethyl]-N~2~-[(4-methoxyphenyl)sulfonyl]glycinamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.